![molecular formula C15H12N2O3 B249461 4-Oxo-2-phenyl-1,2,3,4-tetrahydro-2-quinazolinecarboxylic acid](/img/structure/B249461.png)
4-Oxo-2-phenyl-1,2,3,4-tetrahydro-2-quinazolinecarboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Oxo-2-phenyl-1,2,3,4-tetrahydro-2-quinazolinecarboxylic acid, also known as PQT, is a heterocyclic organic compound that has been the subject of scientific research for its potential applications in various fields. The synthesis of PQT involves several steps and has been optimized to yield high purity and yield.
Scientific Research Applications
4-Oxo-2-phenyl-1,2,3,4-tetrahydro-2-quinazolinecarboxylic acid has been the subject of scientific research for its potential applications in various fields. It has been shown to have potential as an anticancer agent, with studies showing that it inhibits the growth of cancer cells in vitro and in vivo. This compound has also been studied for its potential as an anti-inflammatory agent, with studies showing that it reduces inflammation in animal models. Additionally, this compound has been studied for its potential as an anticonvulsant agent, with studies showing that it reduces seizure activity in animal models.
Mechanism of Action
The exact mechanism of action of 4-Oxo-2-phenyl-1,2,3,4-tetrahydro-2-quinazolinecarboxylic acid is not fully understood, but it is believed to act through multiple pathways. This compound has been shown to inhibit the activity of enzymes involved in cancer cell growth, such as topoisomerase and histone deacetylase. This compound has also been shown to reduce the expression of pro-inflammatory cytokines, such as TNF-α and IL-1β. Additionally, this compound has been shown to enhance the activity of GABA receptors, which are involved in the regulation of neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce the growth of cancer cells in vitro and in vivo, reduce inflammation in animal models, and reduce seizure activity in animal models. Additionally, this compound has been shown to enhance the activity of GABA receptors, which are involved in the regulation of neuronal activity.
Advantages and Limitations for Lab Experiments
4-Oxo-2-phenyl-1,2,3,4-tetrahydro-2-quinazolinecarboxylic acid has several advantages and limitations for lab experiments. One advantage is that it has been shown to have potential as an anticancer, anti-inflammatory, and anticonvulsant agent, making it a promising candidate for further study. Additionally, the synthesis method for this compound has been optimized to yield high purity and yield. One limitation is that the exact mechanism of action of this compound is not fully understood, making it difficult to design experiments to study its effects. Additionally, this compound has not been extensively studied in humans, making it difficult to determine its safety and efficacy in a clinical setting.
Future Directions
There are several future directions for the study of 4-Oxo-2-phenyl-1,2,3,4-tetrahydro-2-quinazolinecarboxylic acid. One direction is to further study its potential as an anticancer, anti-inflammatory, and anticonvulsant agent. Additionally, future studies could focus on determining the exact mechanism of action of this compound and designing experiments to study its effects. Further studies could also focus on determining the safety and efficacy of this compound in a clinical setting. Overall, the study of this compound has the potential to lead to the development of new treatments for cancer, inflammation, and epilepsy.
Synthesis Methods
The synthesis of 4-Oxo-2-phenyl-1,2,3,4-tetrahydro-2-quinazolinecarboxylic acid involves the condensation of anthranilic acid with benzaldehyde in the presence of acetic anhydride and catalytic amounts of p-toluenesulfonic acid. The resulting product is then reduced with sodium borohydride to yield this compound. The synthesis method has been optimized to yield high purity and yield of this compound.
properties
Molecular Formula |
C15H12N2O3 |
---|---|
Molecular Weight |
268.27 g/mol |
IUPAC Name |
4-oxo-2-phenyl-1,3-dihydroquinazoline-2-carboxylic acid |
InChI |
InChI=1S/C15H12N2O3/c18-13-11-8-4-5-9-12(11)16-15(17-13,14(19)20)10-6-2-1-3-7-10/h1-9,16H,(H,17,18)(H,19,20) |
InChI Key |
JETYCIZSGGREOZ-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C2(NC3=CC=CC=C3C(=O)N2)C(=O)O |
Canonical SMILES |
C1=CC=C(C=C1)C2(NC3=CC=CC=C3C(=O)N2)C(=O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.